Cas no 352535-91-2 (Benzeneethanamine, a-(1,1-dimethylethyl)-b-phenyl-, (aS)-)

• Product Name: Benzeneethanamine, a-(1,1-dimethylethyl)-b-phenyl-, (aS)-
• CAS No: 352535-91-2
• MF: C₁₈H₂₃N
• MW: 253.38192486763
• CID: 303015
• PubChem ID: 24879706
• Update Time: 2025-04-19

Benzeneethanamine, a-(1,1-dimethylethyl)-b-phenyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, a-(1,1-dimethylethyl)-b-phenyl-, (aS)-
• (2S)-3,3-dimethyl-1,1-diphenylbutan-2-amine
• (S)-(+)-2-Amino-3,3-dimethyl-1,1-diphenylbutane
• (S)-(+)-2-Amino-3,3-dimethyl-1,1-diphenyl-butane,99%
• (S)-3,3-Dimethyl-1,1-diphenylbutan-2-amine
• 352535-91-2
• DTXSID10584265
• (S)-(+)-2-Amino-3,3-dimethyl-1,1-diphenylbutane, 99%
• starbld0009761
• (S)-2-(+)-Amino-3,3-dimethyl-1,1-diphenylbutane
• 480444-13-1

• MDL： MFCD07366983
• Inchi： 1S/C18H23N/c1-18(2,3)17(19)16(14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,16-17H,19H2,1-3H3/t17-/m0/s1
• InChI Key： ZZRLMXUCFVPFGS-KRWDZBQOSA-N
• SMILES： N[C@@H](C(C1C=CC=CC=1)C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 253.183
• Monoisotopic Mass: 253.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 0.988
• Melting Point: 50-53 °C (lit.)
• Boiling Point: 359.5 ºC at 760 mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.554
• PSA: 26.02000
• LogP: 4.89220
• Optical Activity: [α]20/D +24.0, c = 1% in chloroform

Benzeneethanamine, a-(1,1-dimethylethyl)-b-phenyl-, (aS)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3